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Supercritical carbon dioxide (scCO2) dyeing offers a sustainable and efficient alternative to

conventional water-based dyeing methods for synthetic fibers, particularly polyester, using

disperse dyes. This technology utilizes carbon dioxide in its supercritical state (above 31.1°C

and 73.8 bar) as a dyeing medium.[1] In this state, CO2 exhibits properties of both a liquid and

a gas, allowing it to dissolve non-polar disperse dyes and penetrate the polymer matrix of fibers

effectively.[2] This process eliminates the need for water, thereby eradicating wastewater

effluent and reducing energy consumption as a drying step is not required.[3]

Principle of Supercritical CO2 Dyeing
The scCO2 dyeing process is a three-component system involving the supercritical fluid (CO2),

the disperse dye, and the polymer fiber.[4][5] The mechanism involves several key steps:

Dissolution of Dye: The disperse dye dissolves in the supercritical CO2, forming a mobile

phase. The solubility of the dye is a critical factor and is dependent on the temperature and

pressure (density) of the CO2.[6]

Transport to Fiber: The dissolved dye is transported to the surface of the fiber.

Adsorption and Diffusion: The supercritical CO2 swells the polymer fibers, increasing the free

volume and allowing the dye molecules to diffuse into the amorphous regions of the polymer.
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[7]

Fixation: Upon depressurization, the CO2 returns to its gaseous state and loses its solvent

power. The dye precipitates and becomes trapped within the fiber structure.[1]

Quantitative Data Summary
The effectiveness of scCO2 dyeing is evaluated based on color strength (K/S), dye solubility,

and fastness properties.

Table 1: Typical Operating Parameters for scCO2 Dyeing
of Polyester

Parameter Range Unit Reference

Temperature 80 - 140 °C [8][9]

Pressure 10 - 30 MPa [9]

Dyeing Time 30 - 120 minutes [4][10]

CO2 Flow Rate 20 - 40 mL/min [6]

Dye Concentration 0.2 - 2.0 % owf* [9][11]

% on weight of fiber

Table 2: Solubility of Selected Disperse Dyes in
Supercritical CO2
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Dye
Temperature
(°C)

Pressure
(MPa)

Solubility
(mol/mol)

Reference

C.I. Disperse

Red 60
120 25

1.13 x 10⁻⁴

(g/mL)
[6]

C.I. Disperse

Red 60
80 - 120 11 - 23 10⁻⁶ [12]

C.I. Disperse

Red 73
70 - 130 14 - 26

1.96 - 19.78 x

10⁻⁶
[13]

C.I. Disperse

Red 19
70 - 130 14 - 26

1.51 - 2.63 x

10⁻⁶
[13]

C.I. Disperse

Orange S-RL
70 - 130 14 - 26

1.49 - 2.49 x

10⁻⁶
[13]

Table 3: Color Strength (K/S) and Fastness Properties of
Polyester Dyed with Disperse Dyes in scCO2
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Dye
Tempe
rature
(°C)

Pressu
re
(MPa)

Time
(min)

K/S
Value

Washi
ng
Fastne
ss
(ISO
105-
C06)

Rubbi
ng
Fastne
ss
(Dry/W
et)
(ISO
105-
X12)

Light
Fastne
ss
(ISO
105-
B02)

Refere
nce

Corang

ar

Orange

PE3330

120 20 60

Compar

able to

standar

d

4-5 4-5 Good [9]

Corang

ar Red

PE-

3469

100 - 30-90

Equival

ent to

aqueou

s

dyeing

at

120°C

- - - [11]

Corang

ar Blue

PE-

3648

100 - 30-90

Equival

ent to

aqueou

s

dyeing

at

120°C

- - - [11]

C.I.

Dispers

e Red

167

- - - - 4-5 4-5 - [14]

Fastness ratings are on a scale of 1 to 5, where 5 is the best.
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Experimental Protocols
Protocol 1: Supercritical CO2 Dyeing of Polyester Fabric
Objective: To dye polyester fabric with a disperse dye using a laboratory-scale supercritical fluid

dyeing apparatus.

Materials and Equipment:

Pre-scoured polyester fabric

Disperse dye (e.g., C.I. Disperse Red 60)

High-pressure autoclave (dyeing vessel)

CO2 cylinder (purity > 99.5%)

High-pressure pump

Heating system

Stirrer or circulation system

Acetone for rinsing

Procedure:

Sample Preparation: A sample of polyester fabric (e.g., 10x25 cm) is wrapped around a

perforated stainless steel tube.[4]

Loading: The fabric sample and a defined amount of disperse dye powder are placed inside

the autoclave.[4]

Sealing and Purging: The vessel is sealed and purged with gaseous CO2 to remove air.[4]

Pressurization and Heating: Liquid CO2 is pumped into the autoclave to reach the desired

pressure (e.g., 25 MPa). The system is then heated to the target temperature (e.g., 120°C).

[4][6]
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Dyeing: The temperature and pressure are maintained for the desired dyeing time (e.g., 60

minutes) with constant stirring or circulation of the supercritical fluid.[4]

Cooling and Depressurization: The vessel is cooled to below the critical temperature of CO2.

The pressure is then slowly released, causing the CO2 to transition to a gaseous state and

the undissolved dye to precipitate.[1] The CO2 can be collected for recycling.

Sample Removal and Cleaning: The dyed fabric is removed from the autoclave. Any residual

dye on the surface is removed by rinsing with acetone.[4]

Protocol 2: Evaluation of Color Strength (K/S)
Objective: To determine the color strength of the dyed fabric.

Equipment:

Spectrophotometer with reflectance measurement capabilities

Procedure:

The reflectance of the dyed fabric is measured at the wavelength of maximum absorption

over the visible spectrum.

The Kubelka-Munk equation is used to calculate the K/S value: K/S = (1-R)² / 2R where R is

the decimal fraction of the reflectance of the dyed fabric.[15]

Protocol 3: Assessment of Color Fastness
Objective: To evaluate the resistance of the dyed fabric to washing, rubbing, and light.

Procedures:

Washing Fastness: Follow the ISO 105-C06 standard test method.[11]

Rubbing Fastness: Follow the ISO 105-X12 standard test method for both dry and wet

rubbing.

Light Fastness: Follow the ISO 105-B02 standard test method.[11]
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General experimental workflow for scCO2 dyeing.
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Mechanism of disperse dye transport in scCO2 dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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